Cas no 1765-08-8 (Benzoic acid,2,4-difluoro-, sodium salt (1:1))

• Product Name: Benzoic acid,2,4-difluoro-, sodium salt (1:1)
• CAS No: 1765-08-8
• MF: C₇H₃F₂NaO₂
• MW: 180.084100008011
• CID: 201069
• PubChem ID: 23687225
• Update Time: 2025-05-27

Benzoic acid,2,4-difluoro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,4-difluoro-, sodium salt (1:1)
• SODIUM 2,4-DIFLUOROBENZOATE
• 2,4-Difluorobenzoic acid sodium salt
• MFCD01661151
• Benzoic acid, 2,4-difluoro-, sodium salt (1:1)
• J-524261
• CK1074
• AMY8871
• sodium;2,4-difluorobenzoate
• SY250605
• 1765-08-8
• CS-0333827
• FT-0695281
• AKOS015995318
• 83198-07-6
• DTXSID90170145
• Benzoic acid, 2,4-difluoro-, sodium salt
• SODIUM2,4-DIFLUOROBENZOATE
• ZNMYMPIKSTUKOB-UHFFFAOYSA-M
• DB-231808

• MDL： MFCD01661151
• Inchi： 1S/C7H4F2O2.Na/c8-4-1-2-5(7(10)11)6(9)3-4;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： ZNMYMPIKSTUKOB-UHFFFAOYSA-M
• SMILES： [Na+].FC1C=C(C=CC=1C(=O)[O-])F

Computed Properties

• Exact Mass: 180.00000
• Monoisotopic Mass: 180
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 239.5°C at 760 mmHg
• Flash Point: 98.6ºC
• PSA: 40.13000
• LogP: 0.32830

Benzoic acid,2,4-difluoro-, sodium salt (1:1) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Benzoic acid,2,4-difluoro-, sodium salt (1:1)

Benzoic acid, 2,4-difluoro-, sodium salt (1:1) (CAS No. 1765-08-8)

Benzoic acid, 2,4-difluoro-, sodium salt (1:1) (CAS No. 1765-08-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique chemical structure, which includes a benzoic acid core substituted with two fluorine atoms at the 2 and 4 positions, and a sodium salt counterion. The combination of these structural features imparts specific properties that make it valuable in a range of scientific and industrial processes.

The chemical structure of Benzoic acid, 2,4-difluoro-, sodium salt (1:1) is represented by the formula C₇H₃F₂NaO₂. The presence of the fluorine atoms introduces significant electronic effects, enhancing the compound's stability and reactivity. The sodium salt form ensures solubility in water and other polar solvents, making it suitable for use in aqueous environments. These properties are crucial for its applications in pharmaceutical formulations and other aqueous-based processes.

In the pharmaceutical industry, Benzoic acid, 2,4-difluoro-, sodium salt (1:1) has gained attention for its potential as an intermediate in the synthesis of various drugs. Recent research has explored its use in the development of novel antiviral and antibacterial agents. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the role of this compound as a key intermediate in the synthesis of a new class of antiviral drugs targeting influenza viruses. The unique electronic properties of the fluorinated benzoic acid core contribute to enhanced binding affinity and selectivity towards viral targets.

Beyond pharmaceuticals, Benzoic acid, 2,4-difluoro-, sodium salt (1:1) finds applications in materials science. Its ability to form stable complexes with various metal ions makes it useful in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with potential applications in gas storage, separation processes, and catalysis. A recent study in *Chemical Communications* demonstrated the successful synthesis of a MOF using this compound as a building block, resulting in a material with exceptional gas adsorption capacity.

The synthetic versatility of Benzoic acid, 2,4-difluoro-, sodium salt (1:1) is another factor contributing to its widespread use. It can be synthesized through various routes, including direct fluorination of benzoic acid followed by neutralization with sodium hydroxide. The choice of synthetic method depends on factors such as cost-effectiveness, yield, and purity requirements. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound, reducing waste and minimizing environmental impact.

In terms of safety and handling, Benzoic acid, 2,4-difluoro-, sodium salt (1:1) is generally considered safe when proper precautions are taken. It is important to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Storage should be in tightly sealed containers away from incompatible materials to prevent contamination or degradation.

The future prospects for Benzoic acid, 2,4-difluoro-, sodium salt (1:1) are promising. Ongoing research continues to uncover new applications and improve existing ones. For example, recent studies have explored its potential as a precursor for advanced materials with unique optical and electronic properties. Additionally, its role in drug discovery remains an active area of investigation, with potential for developing new therapeutic agents targeting various diseases.

In conclusion, Benzoic acid, 2,4-difluoro-, sodium salt (1:1) (CAS No. 1765-08-8) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As research continues to advance, the potential uses for this compound are likely to expand further, contributing to advancements in pharmaceuticals, materials science, and beyond.